Cas no 1805568-77-7 (4-Hydroxymethylpyridine-2-carbonitrile)

• Product Name: 4-Hydroxymethylpyridine-2-carbonitrile
• CAS No: 1805568-77-7
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 6963617
• PubChem ID: 134588753
• Update Time: 2025-06-17

4-Hydroxymethylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2-BROMOPYRIMIDIN-4-YL)ACETATE
• AT33377
• SCHEMBL20241557
• 1805568-77-7
• 4-Hydroxymethylpyridine-2-carbonitrile

• Inchi： 1S/C8H9BrN2O2/c1-2-13-7(12)5-6-3-4-10-8(9)11-6/h3-4H,2,5H2,1H3
• InChI Key： MZRPYLQBTCRXCY-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(CC(=O)OCC)=N1

Computed Properties

• Exact Mass: 243.98474Da
• Monoisotopic Mass: 243.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1Ų